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Compound Name: Cyprodinil-d5

Cat. No.: B569047 Get Quote

Introduction

Cyprodinil is a broad-spectrum anilinopyrimidine fungicide utilized to control a variety of plant

pathogenic fungi.[1] Its mode of action involves the inhibition of methionine biosynthesis, a

crucial amino acid for fungal growth and development, thereby disrupting the fungal life cycle.

[2][3][4] Accurate quantification of Cyprodinil residues in various matrices, such as agricultural

products and environmental samples, is essential for ensuring food safety and monitoring

environmental impact. The use of a stable isotope-labeled internal standard, such as

Cyprodinil-d5, in conjunction with liquid chromatography-tandem mass spectrometry (LC-

MS/MS) provides a robust and reliable method for the precise quantification of Cyprodinil by

compensating for matrix effects and variations in sample preparation and instrument response.

[2]

These application notes provide a detailed protocol for the quantitative analysis of Cyprodinil in

various matrices using Cyprodinil-d5 as an internal standard. The method is intended for

researchers, scientists, and professionals in the fields of analytical chemistry, food safety, and

drug development.

Quantitative Data Summary
The following tables summarize the typical quantitative performance parameters of the

described analytical method.
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Table 1: LC-MS/MS Parameters for Cyprodinil and Cyprodinil-d5

Parameter Cyprodinil
Cyprodinil-d5 (Internal
Standard)

Precursor Ion (m/z) 226.1 231.1

Product Ion 1 (m/z) 93.0 98.0

Product Ion 2 (m/z) 77.1 82.1

Collision Energy (V) 36 36

Polarity Positive Positive

Table 2: Method Validation Data

Parameter Result

Linearity (R²) >0.995

Limit of Detection (LOD) 0.05 µg/kg

Limit of Quantification (LOQ) 0.15 µg/kg

Accuracy (Recovery %) 92 - 108%

Precision (RSD %) < 10%

Experimental Protocols
1. Sample Preparation (QuEChERS Method)

The Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS) method is a widely

adopted sample preparation technique for the analysis of pesticide residues in food matrices.

[5]

Materials:

Homogenized sample (e.g., fruit, vegetable, soil)
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Acetonitrile (ACN)

Magnesium sulfate (MgSO₄), anhydrous

Sodium chloride (NaCl)

Disodium citrate sesquihydrate

Trisodium citrate dihydrate

Primary secondary amine (PSA) sorbent

C18 sorbent

Cyprodinil-d5 internal standard solution (1 µg/mL in ACN)

50 mL polypropylene centrifuge tubes

15 mL polypropylene centrifuge tubes

Protocol:

Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

Add 10 mL of acetonitrile.

Spike the sample with 100 µL of the 1 µg/mL Cyprodinil-d5 internal standard solution.

Add the QuEChERS extraction salts (4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate,

0.5 g disodium citrate sesquihydrate).

Immediately cap and shake the tube vigorously for 1 minute.

Centrifuge at 4000 rpm for 5 minutes.

Transfer 1 mL of the upper acetonitrile layer to a 15 mL centrifuge tube containing 150 mg

MgSO₄, 50 mg PSA, and 50 mg C18 for dispersive solid-phase extraction (d-SPE)

cleanup.
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Vortex for 30 seconds and then centrifuge at 4000 rpm for 5 minutes.

Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for LC-

MS/MS analysis.

2. LC-MS/MS Analysis

Instrumentation:

High-Performance Liquid Chromatography (HPLC) system

Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

Chromatographic Conditions:

Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)

Mobile Phase A: 0.1% Formic acid in Water

Mobile Phase B: 0.1% Formic acid in Acetonitrile

Gradient: 5% B to 95% B over 8 minutes, hold at 95% B for 2 minutes, then return to initial

conditions.

Flow Rate: 0.3 mL/min

Injection Volume: 5 µL

Column Temperature: 40 °C

Mass Spectrometric Conditions:

Ionization Mode: Electrospray Ionization (ESI), Positive

Scan Type: Multiple Reaction Monitoring (MRM)

Source Temperature: 150 °C

Desolvation Temperature: 400 °C
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Gas Flow:

Cone Gas: 50 L/hr

Desolvation Gas: 800 L/hr

Visualizations
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Caption: Experimental workflow for Cyprodinil analysis.
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Caption: Mode of action of Cyprodinil.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://tools.thermofisher.com/content/sfs/brochures/thermo-scientific-lc-ms-applications-for-food-safety-analysis-compendium.pdf
https://www-pub.iaea.org/iaeameetings/cn222pn/Session1/1-05-IAEA-CN-222-40-Trtic-Petrovic-Serbia.pdf
https://www.mdpi.com/2297-8739/5/2/31
https://www.mdpi.com/2297-8739/5/2/31
https://www.benchchem.com/product/b569047#developing-a-quantitative-method-for-cyprodinil-using-cyprodinil-d5
https://www.benchchem.com/product/b569047#developing-a-quantitative-method-for-cyprodinil-using-cyprodinil-d5
https://www.benchchem.com/product/b569047#developing-a-quantitative-method-for-cyprodinil-using-cyprodinil-d5
https://www.benchchem.com/product/b569047#developing-a-quantitative-method-for-cyprodinil-using-cyprodinil-d5
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b569047?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b569047?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

